Cas no 2097800-34-3 (Methyl6-Nitroindole-3-acetate)

• Product Name: Methyl6-Nitroindole-3-acetate
• CAS No: 2097800-34-3
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• MDL: MFCD30742645
• CID: 4636785
• Update Time: 2025-08-05

Methyl6-Nitroindole-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-Nitroindole-3-acetate
• Methyl6-Nitroindole-3-acetate

• MDL： MFCD30742645
• Inchi： 1S/C11H10N2O4/c1-17-11(14)4-7-6-12-10-5-8(13(15)16)2-3-9(7)10/h2-3,5-6,12H,4H2,1H3
• InChI Key： RIUFMQLMWHVLLX-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC([N+]([O-])=O)=C2)C(CC(OC)=O)=C1

Additional information on Methyl6-Nitroindole-3-acetate

Introduction to CAS No. 209780-34-3: Methyl 6-Nitroindole-3-acetate

The compound with CAS No. 209780-34-3, commonly referred to as Methyl 6-Nitroindole-3-acetate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself highlights its key features: the indole ring system, the nitro group at position 6, and the acetate ester group at position 3, which are all critical for its biological activity.

Recent studies have focused on the synthesis and characterization of Methyl 6-Nitroindole-3-acetate. Researchers have explored various synthetic pathways to optimize its production, ensuring high purity and yield. These advancements have been documented in peer-reviewed journals, emphasizing the importance of this compound in both academic and industrial settings.

The chemical structure of Methyl 6-Nitroindole-3-acetate is characterized by an indole ring with a nitro group at position 6 and an acetate ester at position 3. This configuration imparts unique electronic properties, making it a valuable substrate for further functionalization. The nitro group, being an electron-withdrawing substituent, significantly influences the molecule's reactivity and stability.

In terms of pharmacological applications, Methyl 6-Nitroindole-3-acetate has shown promise in various assays. Recent research indicates that this compound exhibits potential anti-inflammatory and antioxidant activities, which could be harnessed for therapeutic purposes. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for drug development targeting specific diseases.

The synthesis of Methyl 6-Nitroindole-3-acetate involves a multi-step process that typically begins with the preparation of indole derivatives. Researchers have employed both traditional and modern methodologies to achieve this, including Suzuki coupling reactions and other cross-coupling techniques. These methods not only enhance the efficiency of synthesis but also allow for precise control over the product's stereochemistry.

From an environmental perspective, the production and handling of Methyl 6-Nitroindole-3-acetate must adhere to stringent safety protocols. Its stability under various conditions has been thoroughly investigated, ensuring safe storage and transportation. Moreover, its biodegradability has been assessed to minimize ecological impact.

In conclusion, CAS No. 209780-34-3, or Methyl 6-Nitroindole-3-acetate, represents a versatile molecule with significant potential in pharmaceutical research. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in the development of novel therapeutic agents.